Cas no 1335696-50-8 ((3R)-3-AMINO-3-(3-METHOXY-5-METHYLPHENYL)PROPANENITRILE)

• Product Name: (3R)-3-AMINO-3-(3-METHOXY-5-METHYLPHENYL)PROPANENITRILE
• CAS No: 1335696-50-8
• MF: C₁₁H₁₄N₂O
• MW: 190.241662502289
• CID: 5582078
• PubChem ID: 130721849
• Update Time: 2025-05-25

(3R)-3-AMINO-3-(3-METHOXY-5-METHYLPHENYL)PROPANENITRILE Chemical and Physical Properties

Names and Identifiers

• (3R)-3-AMINO-3-(3-METHOXY-5-METHYLPHENYL)PROPANENITRILE
• Benzenepropanenitrile, β-amino-3-methoxy-5-methyl-, (βR)-
• N15171
• 1335696-50-8

• Inchi： 1S/C11H14N2O/c1-8-5-9(11(13)3-4-12)7-10(6-8)14-2/h5-7,11H,3,13H2,1-2H3/t11-/m1/s1
• InChI Key： AAQIKYFINLVBSR-LLVKDONJSA-N
• SMILES： O(C)C1C=C(C)C=C(C=1)[C@@H](CC#N)N

Computed Properties

• Exact Mass: 190.110613074g/mol
• Monoisotopic Mass: 190.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 59Ų

Experimental Properties

• Density: 1.075±0.06 g/cm3(Predicted)
• Boiling Point: 374.1±42.0 °C(Predicted)
• pka: 6.73±0.10(Predicted)

Additional information on (3R)-3-AMINO-3-(3-METHOXY-5-METHYLPHENYL)PROPANENITRILE

The Comprehensive Overview of (3R)-3-Amino-3-(3-Methoxy-5-Methylphenyl)Propanenitrile (CAS No. 1335696-50-8)

(3R)-3-Amino-3-(3-Methoxy-5-Methylphenyl)Propanenitrile, identified by the CAS registry number 1335696-50-8, is a chemically synthesized compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structural features, which include an amino group attached to a chiral carbon atom, a methoxy-substituted aromatic ring, and a nitrile functional group. The stereochemistry at the chiral center, denoted by the (R) configuration, plays a crucial role in determining its physical properties and biological activity.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through various methodologies. One notable approach involves the use of asymmetric catalysis to achieve high enantioselectivity during the formation of the chiral center. Researchers have also explored alternative routes, such as biocatalytic transformations, to enhance the sustainability and cost-effectiveness of its production. These developments underscore the importance of this compound as a versatile building block in medicinal chemistry.

The biological activity of (3R)-3-Amino-3-(3-Methoxy-5-Methylphenyl)Propanenitrile has been extensively studied in recent years. Preclinical studies have demonstrated its potential as a lead compound for drug development, particularly in the treatment of neurodegenerative diseases. The compound exhibits selective binding to certain protein targets, which has been attributed to its unique combination of functional groups and spatial arrangement. Furthermore, computational modeling techniques have been employed to predict its pharmacokinetic properties, revealing promising bioavailability profiles.

In terms of applications, this compound has shown potential in the development of novel therapeutics targeting specific molecular pathways. For instance, its ability to modulate enzyme activity has been explored in the context of cancer treatment. Additionally, ongoing research is investigating its role as a precursor for more complex molecules with enhanced therapeutic efficacy. The versatility of this compound lies in its ability to undergo further chemical modifications, enabling the creation of derivatives with tailored properties.

From an environmental perspective, the synthesis and disposal of (3R)-3-Amino-3-(3-Methoxy-5-Methylphenyl)Propanenitrile have been evaluated for their ecological impact. Studies indicate that proper waste management practices can mitigate potential risks associated with its production. Regulatory agencies have also established guidelines to ensure safe handling and disposal, aligning with global standards for chemical safety.

In conclusion, (3R)-3-Amino-3-(3-Methoxy-5-Methylphenyl)Propanenitrile (CAS No. 1335696-50-8) represents a significant advancement in organic synthesis and drug discovery. Its unique structural features, coupled with recent research findings, position it as a valuable tool in addressing unmet medical needs. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to make a lasting impact on the field of medicinal chemistry.